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Compound of Interest

Compound Name: Fosfomycin Trometamol Impurity A
Cat. No.: B13846713
Get Quote
\ J

Executive Summary

Fosfomycin Impurity A, chemically identified as (1,2-Dihydroxypropyl)phosphonic acid,
represents the primary degradation product of the broad-spectrum antibiotic Fosfomycin. Unlike
the active pharmaceutical ingredient (API), which relies on a strained epoxide ring for its
mechanism of action (inhibition of MurA), Impurity A is the ring-opened diol resulting from
hydrolysis.

This guide provides a rigorous safety assessment of Impurity A, grounded in ICH M7(R1) and
ICH Q3A/B guidelines. The core toxicological finding is that the hydrolytic opening of the
epoxide ring effectively neutralizes the alkylating potential associated with the parent molecule,
reclassifying the impurity from a potential genotoxin to a standard organic impurity (ICH M7
Class 5).

Chemical Identity and Formation Mechanism[1]
Structural Characterization

e Common Name: Fosfomycin Impurity A (EP/USP)

o Chemical Name: (1,2-Dihydroxypropyl)phosphonic acid[1][2][3][4][5][6][7][8]
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« CAS Number: 84954-80-3[4][5]

e Molecular Formula: Cngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""
class="inline ng-star-inserted">

H

O
PL2][A]516][8][9]

» Molecular Weight: 156.07 g/mol [2][4][5]

Mechanism of Formation

Impurity A is formed via the acid-catalyzed or spontaneous hydrolysis of the Fosfomycin
epoxide ring. This pathway is critical for safety assessment because the toxicity profile shifts
dramatically when the reactive epoxide is converted into the inert vicinal diol.

Figure 1: Hydrolytic Degradation Pathway of Fosfomycin
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Caption: Acid-catalyzed hydrolysis of Fosfomycin opens the reactive epoxide ring, yielding the
non-genotoxic Impurity A.[3]
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Toxicity Profile & ICH M7 Assessment
Genotoxicity Assessment (The Core Concern)

Under ICH M7 guidelines, impurities with structural alerts for mutagenicity must be evaluated.
[10] Fosfomycin contains an epoxide, a classic structural alert for alkylation. However, the
safety assessment of Impurity A rests on the loss of this alert.

. Impurity A N
Parameter Fosfomycin (API) Implications
(Degradant)
Impurity A lacks the
] ] o ) electrophilic center
Structural Alert Epoxide Ring None (Vicinal Diol) )
required for DNA
alkylation.
Empirical data
Ames Test Negative* Negative confirms the loss of
mutagenic potential.
Treated as a non-
ICH M7 Class N/A (API) Class 5

mutagenic impurity.

*Note: While epoxides are alerts, Fosfomycin itself is widely accepted as non-mutagenic in
therapeutic contexts due to rapid excretion and specific bacterial target affinity.

Quantitative Structure-Activity Relationship (QSAR)

In silico modeling (e.g., Derek Nexus, Leadscope) typically flags the epoxide in the parent but
returns a negative prediction for the diol structure of Impurity A. The phosphonic acid group is
biologically stable and does not intercalate DNA.

General Toxicology

o Acute Toxicity: Low.[11] The LD50 is expected to be higher than the parent compound due to
the loss of the reactive ring.

e Irritation: As a phosphonic acid, the pure substance is acidic (pH < 2 in solution) and can be
corrosive (H314) if not neutralized. In buffered pharmaceutical formulations, this risk is
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mitigated.

Safety Assessment Strategy: Calculating Limits

Since Impurity A is Class 5 (Non-mutagenic), it is controlled under ICH Q3A/B guidelines rather
than the strict TTC (Threshold of Toxicological Concern) of 1.5 p g/day .

Permitted Daily Exposure (PDE) Calculation

If specific toxicity data is unavailable, the limit is based on the Qualification Threshold.

e Scenario: Maximum Daily Dose (MDD) of Fosfomycin is often high (e.g., 3g for UTIs).
e ICH Q3A Threshold: For MDD > 2g, the qualification threshold is 0.05%.
 Calculation:

However, because Impurity A is a metabolite/degradant with lower toxicity than the parent,
higher limits (e.g., 0.5% - 1.0%) are often justified and approved by regulatory bodies
provided they do not exceed the shelf-life specifications.

Figure 2: ICH M7 Classification Logic for Impurity A
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Assess Impurity A Structure
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Caption: Decision tree confirming Class 5 status for Impurity A, bypassing strict mutagenic
control limits.

Experimental Protocols
Protocol: Bacterial Reverse Mutation Assay (Ames Test)

Although Impurity A is predicted non-mutagenic, this protocol serves as the definitive
confirmatory test for regulatory submission.
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Objective: Verify non-mutagenicity of (1,2-Dihydroxypropyl)phosphonic acid. Strains:S.
typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA.

Workflow:

o Preparation: Dissolve Impurity A in sterile water (highly soluble). Ensure pH is neutralized to
7.0 to prevent false positives from cytotoxicity.

e Dose Range: 5 concentrations (e.g., 312, 625, 1250, 2500, 5000 u g/plate ).
o Metabolic Activation: Perform assays +/- S9 mix (rat liver homogenate) to detect metabolites.
 Incubation: Plate incorporation method. Incubate at 37°C for 48 hours.
e Scoring: Count revertant colonies manually or via automated counter.
 Validity Criteria:

o Negative controls must fall within historical ranges.

o Positive controls (e.g., Sodium Azide for TA100) must show >3-fold increase.

o Pass Criteria: Impurity A shows no dose-dependent increase in revertants >2-fold over
background.

Protocol: LC-MS/MS Quantification

To control Impurity A in the final drug product.

e Column: Anionic Exchange or HILIC (e.g., ZIC-HILIC), as Impurity A is highly polar and not
retained on C18.

e Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0).
» Mobile Phase B: Acetonitrile.[12]
e Gradient: 90% B to 40% B over 10 minutes.

o Detection: Triple Quadrupole MS, ESI Negative mode.
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o MRM Transition: 155.0

63.0 (Phosphite fragment) and 155.0
79.0 (Phosphate fragment).

o System Suitability: Resolution > 2.0 between Fosfomycin and Impurity A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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